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Compound of Interest

Compound Name: Antimony sulfate

Cat. No.: B147869

In chemistry, the molar mass (M) is a bulk property representing the mass of one mole of a
substance, expressed in grams per mole ( g/mol ).[1][2] It is a weighted average of the masses
of the constituent atoms in a sample, accounting for the natural abundance of their isotopes.
The molecular weight, on the other hand, is the mass of a single molecule of a substance,
expressed in atomic mass units (amu) or daltons (Da). For all practical purposes in a laboratory
setting, the numerical values of molar mass and molecular weight are identical.

The molar mass of a compound is calculated by summing the standard atomic weights of its
constituent atoms. For Antimony(lll) Sulfate (Sb2(SOa4)3), the calculation is as follows:

e Antimony (Sb): 2 atoms x 121.760 g/mol
e Sulfur (S): 3 atoms x 32.065 g/mol

e Oxygen (O): 12 atoms x 15.999 g/mol

Quantitative Data Summary

The following table summarizes the key quantitative data for Antimony(lll) Sulfate.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b147869?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Molar_mass
https://uen.pressbooks.pub/introductorychemistry/chapter/molar-mass/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value

Chemical Formula Sh2(S0a4)3

Molar Mass 531.71 g/mol [3][4][5]
Molecular Weight 531.71 amu

CAS Number 7446-32-4[3][4][5][6]
Elemental Composition Antimony (Sb): 45.79%

Sulfur (S): 18.09%

Oxygen (O): 36.12%

Density 3.94 g/cm3[7]

Experimental Determination of Molar Mass

Several experimental techniques can be employed to determine the molar mass of an
inorganic compound like Antimony(lll) Sulfate. These methods range from classical wet
chemistry techniques to modern analytical instrumentation.

Gravimetric Analysis of Sulfate

Gravimetric analysis is a highly accurate classical method for determining the amount of a
substance by weighing.[8] For a sulfate compound, the protocol involves precipitating the
sulfate ions as an insoluble salt, which is then isolated, dried, and weighed.

Experimental Protocol:

o Sample Preparation: Accurately weigh a sample of Antimony(lll) Sulfate and dissolve it in
dilute hydrochloric acid (HCI).

o Precipitation: Heat the solution and add an excess of barium chloride (BaClz) solution to
precipitate the sulfate ions as barium sulfate (BaSOa), which is highly insoluble.

» Digestion: Keep the solution hot for a period to allow the precipitate to "digest," which
encourages the formation of larger, purer crystals that are easier to filter.[9]
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« Filtration and Washing: Filter the precipitate through ashless filter paper. Wash the
precipitate with hot distilled water to remove any co-precipitated impurities. Test the filtrate
with silver nitrate (AgNO3) to ensure all chloride ions have been removed.[9]

e Drying and Ashing: Transfer the filter paper containing the precipitate to a crucible of known
weight. Heat the crucible to dry the precipitate and then ignite it at a high temperature to burn
off the filter paper completely.

e Weighing and Calculation: After cooling in a desiccator, weigh the crucible with the BaSOa
precipitate. From the mass of the BaSOa4, the mass of sulfate in the original sample can be
calculated, and subsequently, the molar mass of the Antimony(lll) Sulfate can be determined.

Mass Spectrometry

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio
of ions. For inorganic compounds, it can be used to determine the molar mass with high
precision.

Experimental Protocol:

e Sample Introduction and lonization: A small amount of the Antimony(lll) Sulfate sample is
introduced into the mass spectrometer. It is then ionized, for example, by electrospray
ionization (ESI) or inductively coupled plasma (ICP) techniques, to form gaseous ions.

o Mass Analysis: The ions are accelerated and separated based on their mass-to-charge ratio
by a mass analyzer (e.g., quadrupole, time-of-flight).

o Detection: The separated ions are detected, and a mass spectrum is generated, which plots
ion intensity versus mass-to-charge ratio.

o Data Interpretation: The peak in the mass spectrum corresponding to the intact molecular ion
or a known fragment can be used to determine the molecular weight of the compound.

Biological Signaling and Antimony Compounds

While Antimony(lll) Sulfate itself is not a drug, antimony-containing compounds have been
used in medicine and are known to interact with biological systems. Exposure to antimony
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compounds can impact various cellular signaling pathways.[7] For professionals in drug
development, understanding these interactions is crucial for assessing both therapeutic
potential and toxicity.

For instance, studies have shown that antimony compounds can induce neuronal autophagic
death by inhibiting the Akt/mTOR signaling pathway through the generation of reactive oxygen
species (ROS).[3] More recently, antimony has been found to exacerbate inflammation in
periodontitis by activating the ferroptosis pathway.[5]

Visualizations
Experimental Workflow for Gravimetric Analysis
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Workflow for Gravimetric Determination of Molar Mass
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Caption: A flowchart of the key steps in the gravimetric analysis of sulfate.
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Antimony's Impact on the Akt/mTOR Signaling Pathway
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Caption: A diagram illustrating the inhibitory effect of antimony on the Akt/mTOR pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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